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Compound of Interest

Compound Name: gastrotropin

Cat. No.: B1169480 Get Quote

Essential Safety and Logistical Information for Researchers

Gastrotropin, also known as Fatty Acid-Binding Protein 6 (FABP6) or ileal bile acid-binding

protein (IBABP), is a protein primarily involved in the transport of bile acids and fatty acids.[1][2]

[3] In a research context, it is typically supplied as a recombinant protein for laboratory use

only.[2][4][5] Proper disposal of gastrotropin and its related experimental waste is crucial for

maintaining laboratory safety and ensuring regulatory compliance. This guide provides a

procedural, step-by-step approach to its disposal.

Product Characteristics
Recombinant gastrotropin (FABP6) is commercially available from various suppliers, generally

with the characteristics summarized in the table below. These preparations are intended for

research purposes and should not be used as drugs, agricultural products, or household

chemicals.[2]
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Feature Description Source(s)

Alternate Names
Fatty acid-binding protein 6,

FABP6, I-BABP, ILBP
[2][3]

Source
Typically recombinant,

expressed in E. coli
[2][4]

Formulation

Lyophilized powder or a sterile

filtered solution (e.g., in PBS

with glycerol)

[2][4][5]

Molecular Weight Approximately 14 kDa [2][4]

Storage

Recommended storage is

typically at 4°C for short-term

use or frozen at -20°C to -80°C

for long-term storage.

[2][4][6]

General Disposal Principles
While many suppliers' Safety Data Sheets (SDS) may classify recombinant proteins like

gastrotropin as non-hazardous, it is imperative to treat all laboratory reagents with care and

dispose of them in accordance with institutional and local regulations. The primary

considerations for disposal are the nature of the waste (liquid or solid) and whether it has been

contaminated with any biohazardous or chemically hazardous materials during the experiment.

Step-by-Step Disposal Procedures
1. Risk Assessment: Before beginning any experiment, a thorough risk assessment should be

conducted. This should include an evaluation of the hazards associated with all substances

used in the protocol, not just the gastrotropin itself.

2. Disposal of Unused Gastrotropin Solution or Powder:

Consult the SDS: Always refer to the manufacturer-provided Safety Data Sheet for any

specific disposal recommendations.
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Non-hazardous Protein Waste: If the gastrotropin has not been mixed with any hazardous

materials, it can typically be disposed of as non-hazardous laboratory waste.

Liquid: Small quantities of aqueous solutions can often be disposed of down the drain with

copious amounts of water, provided this is permitted by your institution's Environmental

Health and Safety (EHS) office and local regulations.

Solid (Lyophilized Powder): Uncontaminated lyophilized protein should be disposed of as

solid laboratory waste.

Chemically Contaminated Waste: If the gastrotropin has been mixed with hazardous

chemicals (e.g., strong acids, organic solvents), it must be disposed of as chemical waste.

This waste should be collected in a designated, properly labeled, and sealed container for

pickup by your institution's hazardous waste management team.

3. Disposal of Experimental Waste Containing Gastrotropin:

Biohazardous Contamination: If the gastrotropin was used in experiments involving

biological agents (e.g., cell culture, infectious materials), the waste is considered

biohazardous.

Liquid Waste: Liquid biohazardous waste should be decontaminated, typically by

autoclaving or treatment with an approved disinfectant like bleach, before disposal.

Solid Waste: All solid waste, including pipette tips, tubes, and plates, should be collected

in a biohazard bag and autoclaved before being disposed of as regulated medical waste.

Sharps: Any needles or other sharps used in experiments with gastrotropin must be

disposed of in a designated sharps container.

4. Decontamination of Work Surfaces: After completing your experiments and preparing waste

for disposal, thoroughly decontaminate all work surfaces with an appropriate disinfectant (e.g.,

70% ethanol or a 10% bleach solution), especially if biohazardous materials were used.

Experimental Workflow and Disposal Decision
Pathway
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The following diagram illustrates the decision-making process for the proper disposal of

gastrotropin-related waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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